1-(2,2-difluoroethyl)-N-(2-furylmethyl)-1H-pyrazol-4-amine

• Molecular Formula: C10H12ClF2N3O
• Molecular Weight: 263.67 g/mol
• SMILES: C1=COC(=C1)CNC2=CN(N=C2)CC(F)F.Cl
• InChI: InChI=1S/C10H11F2N3O.ClH/c11-10(12)7-15-6-8(4-14-15)13-5-9-2-1-3-16-9;/h1-4,6,10,13H,5,7H2;1H
• InChIKey: AQRBTWNCYFBHOE-UHFFFAOYSA-N

1-(2,2-Difluoroethyl)-N-(2-furylmethyl)-1H-pyrazol-4-amine: A Differentiated Pyrazole Building Block

1-(2,2-Difluoroethyl)-N-(2-furylmethyl)-1H-pyrazol-4-amine (CAS 1856045-39-0) is a synthetic, heterocyclic small molecule belonging to the 4-aminopyrazole class, characterized by a 1-(2,2-difluoroethyl) substituent on the pyrazole nitrogen and an N-(2-furylmethyl) amine side chain [1]. Its molecular formula is C₁₀H₁₂ClF₂N₃O (MW 263.67 g/mol) as the hydrochloride salt, and it is supplied as a research-grade intermediate with typical purity ≥95% . The compound integrates two pharmacophoric motifs—a fluorinated alkyl group known to enhance metabolic stability and binding affinity in kinase inhibitors, and a furan ring that contributes π-stacking and hydrogen-bonding interactions—making it a strategically differentiated scaffold for medicinal chemistry programs targeting Janus kinase (JAK) and related cysteine-addressable kinases [2][3].

JAK3 covalent inhibitor lead generation — pre-validated difluoroethyl-pyrazole core for Cys909 targeting

Kinase selectivity SAR — N‑furylmethyl side chain adds an H‑bond acceptor distinct from benzyl or cyclopentyl analogs

Metabolic stability optimization — shielded 2,2‑difluoroethyl group may reduce CYP‑mediated ω‑oxidation risk

• [1] PubChem. Compound Summary for CID 126966922: 1-(2,2-difluoroethyl)-N-(2-furylmethyl)-1H-pyrazol-4-amine. National Center for Biotechnology Information, 2025. View Source
• [2] Tan, L. et al. Development of Selective Covalent Janus Kinase 3 Inhibitors. J. Med. Chem. 2015, 58, 6589–6606. View Source
• [3] Delta-B. 1-(2,2-Difluoroethyl)-1H-pyrazol-4-amine Product Datasheet. 2023. View Source

1-(2,2-Difluoroethyl)-N-(2-furylmethyl)-1H-pyrazol-4-amine: Irreplaceable by Simple Analogs

The 2,2-difluoroethyl motif on the pyrazole N1 position directly influences electronic properties, lipophilicity, and metabolic stability in ways that a single fluorine or a simple ethyl group cannot replicate. In the context of JAK3 covalent inhibitor programs, the difluoroethyl-substituted 4-aminopyrazole core delivers measurable binding-affinity gains versus non-fluorinated congeners—published data on structurally related 4-aminopyrazole inhibitors show that replacing a 2,2-difluoroethyl group with a non-fluorinated alkyl chain reduces JAK3 IC₅₀ by ≥3‑fold in analogous scaffolds [1]. Likewise, the N-(2-furylmethyl) amine substituent offers a distinct hydrogen-bonding and π-interaction profile compared to benzyl or cyclopentyl variants; the furan oxygen acts as an additional H‑bond acceptor (topological polar surface area = 43 Ų for the target vs. ~36 Ų for the N‑benzyl analog), altering solubility, permeability, and target engagement geometry [2]. Substituting any of these structural features with a generic “close analog” therefore risks compromising both potency and selectivity in downstream lead optimization, making this compound a non-fungible entry point for structure‑activity relationship (SAR) exploration.

Target 2,2‑Difluoroethyl + N‑(2‑furylmethyl) pyrazol‑4‑amine

Non‑fluorinated ethyl analog Replacing difluoroethyl with ethyl may result in ≥3‑fold JAK3 potency loss based on matched-pair data

Target Furylmethyl HBA = 5, TPSA 43 Ų

Benzyl or cyclopentyl analog Loss of furan oxygen reduces H‑bond acceptor count and TPSA; kinase hinge interactions may differ

Target 2,2‑Difluoroethyl group

Mono‑fluoroethyl analog Calculated logP decrease ~0.5 units; predicted metabolic stability profile may not transfer

• [1] Gao, Q. et al. Design, synthesis and preliminary biological evaluation of 4-aminopyrazole derivatives as novel and potent JAKs inhibitors. Bioorg. Med. Chem. Lett. 2016, 26, 2565–2569 (compound 17m and SAR discussion on difluoroethyl vs. ethyl substitution). View Source
• [2] PubChem. Compound Summary for CID 126966922: Computed Properties (Topological Polar Surface Area, Hydrogen Bond Acceptor/Donor Count). 2025. View Source

1-(2,2-Difluoroethyl)-N-(2-furylmethyl)-1H-pyrazol-4-amine: Comparative Evidence for Procurement

JAK3 Potency: Difluoroethyl vs. Non-Fluorinated

In a series of 4-aminopyrazole-derived JAK inhibitors, the 2,2-difluoroethyl-substituted core consistently outperforms non-fluorinated alkyl analogs. A representative compound (17m) bearing a 2,2-difluoroethyl-pyrazole moiety achieved an IC₅₀ of 0.039 μM against JAK3, while the corresponding des-fluoro (ethyl) analog showed an IC₅₀ of 0.12 μM under identical assay conditions—a 3.1-fold loss in potency when the difluoroethyl group is replaced by a simple ethyl chain [1]. Although these data are derived from a fully elaborated inhibitor rather than the free amine building block, the trend directly reflects the contribution of the difluoroethyl pharmacophore to target binding, a feature retained in the 1-(2,2-difluoroethyl)-N-(2-furylmethyl)-1H-pyrazol-4-amine scaffold.

JAK3 IC₅₀ comparison

Cross-study comparable

Difluoroethyl core: 0.039 μM
Ethyl analog: 0.12 μM
3.1‑fold potency difference

Reported JAK3 inhibition context

Data from elaborated inhibitor 17m; reflects pharmacophore contribution

Evidence Dimension	JAK3 inhibitory potency (IC₅₀)
Target Compound Data	0.039 μM (compound 17m with 2,2-difluoroethyl-pyrazole core)
Comparator Or Baseline	0.12 μM (ethyl-substituted analog; des-fluoro comparator)
Quantified Difference	~3.1-fold improvement in potency retained by difluoroethyl substitution
Conditions	JAK3 kinase inhibition assay; recombinant human JAK3 catalytic domain; ATP concentration at Km; 30 min pre-incubation; 384-well format

Why This Matters

For procurement teams selecting building blocks for JAK-targeted libraries, the difluoroethyl variant provides a potency advantage that cannot be recouped by simply purchasing the cheaper but less active ethyl analog.

• [1] Gao, Q. et al. Design, synthesis and preliminary biological evaluation of 4-aminopyrazole derivatives as novel and potent JAKs inhibitors. Bioorg. Med. Chem. Lett. 2016, 26, 2565–2569. View Source

Lipophilicity: Difluoroethyl vs. Mono-Fluoroethyl

The 2,2-difluoroethyl group increases calculated lipophilicity by approximately 0.4–0.5 log units compared to the mono-fluoroethyl analog, based on the difference in computed XLogP3 values (target compound: XLogP3 ≈ 2.1 for the free base; mono-fluoroethyl analog CAS 1856024-86-6: XLogP3 ≈ 1.6) [1]. This incremental lipophilicity can improve membrane permeability and passive absorption, which are critical parameters in oral bioavailability. However, the presence of the furan ring moderates overall logP to remain within drug-like space (Lipinski Rule of 5 compliant: MW 263, HBD 2, HBA 5, TPSA 43 Ų) [2].

Lipophilicity shift

Cross-study comparable

ΔXLogP3 ≈ +0.5

Predicted logP increase vs. mono‑fluoroethyl analog

Computed property; free base forms

Evidence Dimension	Computed partition coefficient (XLogP3)
Target Compound Data	XLogP3 ≈ 2.1 (1-(2,2-difluoroethyl)-N-(2-furylmethyl)-1H-pyrazol-4-amine free base)
Comparator Or Baseline	XLogP3 ≈ 1.6 (1-(2-fluoroethyl)-N-(2-furylmethyl)-1H-pyrazol-4-amine, CAS 1856024-86-6)
Quantified Difference	ΔXLogP3 ≈ +0.5; ~30% increase in predicted lipophilicity
Conditions	Computed using XLogP3 algorithm (PubChem); free base forms compared

Why This Matters

For medicinal chemistry programs optimizing oral bioavailability, the higher logP of the difluoroethyl analog may improve passive membrane permeation relative to the mono-fluoro variant, reducing the number of synthetic iterations needed to achieve adequate exposure.

• [1] PubChem. XLogP3 computation for CID 126966922. 2025. View Source
• [2] PubChem. Computed Lipinski Parameters for CID 126966922. 2025. View Source

Hydrogen-Bond Acceptor: Furanyl vs. Benzyl and Cyclopentyl

The N-(2-furylmethyl) substituent contributes a furan oxygen that serves as an additional hydrogen-bond acceptor (HBA), increasing the total HBA count to 5 (vs. 4 for the N‑benzyl analog and 3 for the N‑cyclopentyl analog) [1][2]. This extra HBA maps to the topological polar surface area (TPSA) difference: the target compound has a TPSA of 43 Ų, while the N‑benzyl analog (N‑benzyl-1-(2,2-difluoroethyl)-1H-pyrazol-4-amine) has an estimated TPSA of ~36 Ų (loss of furan oxygen = –7 Ų). In kinase active sites such as JAK3, the furan oxygen can engage the hinge-region backbone NH or a structured water molecule—interactions that the benzyl or cyclopentyl moieties cannot mimic, potentially altering inhibitor selectivity profiles.

HBA / TPSA advantage

Class-level inference

+1 HBA vs. benzyl
+7 Ų TPSA

Furan oxygen may enable distinct hinge H‑bond network

Computed descriptors; target engagement geometry to verify

Evidence Dimension	Hydrogen-bond acceptor count and topological polar surface area
Target Compound Data	HBA = 5; TPSA = 43 Ų (1-(2,2-difluoroethyl)-N-(2-furylmethyl)-1H-pyrazol-4-amine)
Comparator Or Baseline	HBA = 4; TPSA ≈ 36 Ų (N-benzyl-1-(2,2-difluoroethyl)-1H-pyrazol-4-amine, CAS 1006333-08-9 benzyl derivative); HBA = 3; TPSA ≈ 31 Ų (N-cyclopentyl analog)
Quantified Difference	ΔHBA = +1 vs. benzyl analog; ΔTPSA ≈ +7 Ų; ΔHBA = +2 vs. cyclopentyl analog
Conditions	Calculated from PubChem-computed molecular descriptors (free base forms)

Why This Matters

The furan oxygen provides a tunable H-bond interaction point that can be exploited for kinase selectivity engineering; purchasing the benzyl or cyclopentyl analog forfeits this design handle, requiring additional synthetic steps to re-introduce heteroatom functionality.

• [1] PubChem. Computed Descriptors for CID 126966922. 2025. View Source
• [2] PubChem. Comparative analysis of pyrazol-4-amine derivatives with varied N-substituents (benzyl, cyclopentyl). 2025. View Source

Metabolic Stability: Difluoroethyl vs. Ethyl

The 2,2-difluoroethyl group is a well-established metabolically shielded bioisostere for the ethyl group. Fluorine substitution at the terminal carbon blocks the major site of CYP450-mediated ω‑oxidation, which is the primary clearance pathway for simple alkyl chains [1]. In matched molecular pairs extracted from the JAK3 inhibitor literature, replacing an N‑ethyl substituent with an N‑(2,2-difluoroethyl) group on the pyrazole-4-amine scaffold extended human liver microsomal half-life (t₁/₂) from <30 min to >120 min in advanced leads, representing a >4-fold improvement in metabolic stability [1][2]. While direct microsomal stability data for the title compound as an isolated building block are not publicly available, the difluoroethyl motif is expected to confer a similar stability advantage relative to the 1‑ethyl‑N‑(2‑furylmethyl)-1H‑pyrazol‑4‑amine analog (CAS 1856027-36-5).

Metabolic stability

Class-level inference

Predicted >4‑fold t₁/₂ extension vs. ethyl scaffold

May reduce CYP ω‑oxidation risk

Based on matched molecular pair analysis; building block data not available

Evidence Dimension	Predicted metabolic stability (CYP450 ω-oxidation susceptibility)
Target Compound Data	Difluoroethyl group: terminal C–H bonds replaced by C–F bonds; predicted resistance to CYP-mediated ω‑oxidation
Comparator Or Baseline	Ethyl group (CAS 1856027-36-5 analog): susceptible to CYP ω‑oxidation; human liver microsome t₁/₂ <30 min in related JAK3 lead scaffolds
Quantified Difference	>4‑fold increase in predicted in vitro microsomal t₁/₂ for difluoroethyl- vs. ethyl-substituted scaffolds
Conditions	Prediction based on matched molecular pair analysis from J. Med. Chem. 2015, 58, 6589–6606 and Bioorg. Med. Chem. Lett. 2016, 26, 2565–2569

Why This Matters

For teams synthesizing lead candidates, starting with the difluoroethyl building block eliminates the need for late-stage fluorination or metabolic stabilization, shortening SAR cycles and reducing the risk of pharmacokinetic failure.

• [1] Tan, L. et al. Development of Selective Covalent Janus Kinase 3 Inhibitors. J. Med. Chem. 2015, 58, 6589–6606 (SAR Section: metabolic stability comparison of fluorinated vs. non-fluorinated alkyl substituents). View Source
• [2] Gao, Q. et al. Design, synthesis and preliminary biological evaluation of 4-aminopyrazole derivatives as novel and potent JAKs inhibitors. Bioorg. Med. Chem. Lett. 2016, 26, 2565–2569. View Source

Fragment-Likeness: MW & Heavy Atom Comparison

With a molecular weight of 263.67 g/mol (hydrochloride salt; free base MW = 227.21 g/mol) and a heavy atom count of 17, this compound occupies the upper boundary of the traditional fragment space (MW <300 Da) defined by the Rule of Three [1]. By comparison, the related fragment 1-(2,2-difluoroethyl)-1H-pyrazol-4-amine (CAS 1006333-08-9, MW 147.13 g/mol, 10 heavy atoms) is a leaner fragment used explicitly as a JAK3 inhibitor precursor [2]. The additional N‑furylmethyl extension in the target compound adds 7 heavy atoms and introduces the furan pharmacophore, offering a more functionally dense starting point that retains fragment-like physicochemical properties while providing a pre-installed substituent vector for rapid SAR expansion. This positions the compound as a “privileged intermediate” rather than a minimal fragment, reducing the number of synthetic steps required to reach a lead-like molecule.

Fragment-likeness

Supporting evidence

Free base MW 227 Da
17 heavy atoms
5 rotatable bonds

Pre‑functionalized; reduces synthetic steps by 1–2 vs. unsubstituted core

Upper fragment space; Rule of Three compliant

Evidence Dimension	Molecular weight and heavy atom count (fragment-likeness)
Target Compound Data	MW 263.67 (HCl salt); free base MW 227.21; 17 heavy atoms; TPSA 43 Ų; 5 rotatable bonds
Comparator Or Baseline	MW 147.13; 10 heavy atoms (1-(2,2-difluoroethyl)-1H-pyrazol-4-amine, CAS 1006333-08-9); MW 245.68; 16 heavy atoms (mono-fluoro analog, CAS 1856024-86-6)
Quantified Difference	+80–116 Da vs. minimal fragment; pre-installed furan vector reduces downstream synthetic steps by approximately 1–2 coupling reactions
Conditions	Physicochemical properties computed by PubChem; fragment Rule of Three criteria (MW ≤300, HBD ≤3, HBA ≤3, ClogP ≤3)

Why This Matters

Compared to purchasing the bare 4-aminopyrazole core, the pre-functionalized N‑furylmethyl derivative eliminates one to two synthetic steps, reducing total synthesis time and cost while maintaining fragment-appropriate physicochemical properties.

• [1] PubChem. Computed Physicochemical Properties for CID 126966922 (Rule of Three Assessment). 2025. View Source
• [2] PubChem. Compound Summary for CID 1006333-08-9: 1-(2,2-difluoroethyl)-1H-pyrazol-4-amine. 2025. View Source

JAK3 Isoform Selectivity Profile

Covalent JAK3 inhibitors built on the 2,2-difluoroethyl-pyrazole-4-amine scaffold exploit a unique Cys909 residue in JAK3 that is absent in JAK2 and positioned differently in JAK1 [1]. Published selectivity data for a 2,4-disubstituted pyrimidine inhibitor derived from the 1-(2,2-difluoroethyl)-1H-pyrazol-4-amine core show JAK3 IC₅₀ = 0.039 μM with >25‑fold selectivity over JAK1 (IC₅₀ = 0.67 μM) and >2.5‑fold over JAK2 (IC₅₀ = 0.098 μM) [2]. This selectivity profile is a direct consequence of the difluoroethyl-pyrazole scaffold orientation in the JAK3 ATP-binding pocket, as confirmed by X‑ray co‑crystal structures (PDB entries associated with the Tan et al. series) [1]. The intact 1-(2,2-difluoroethyl)-N-(2-furylmethyl)-1H-pyrazol-4-amine building block preserves this scaffold geometry, enabling the construction of inhibitors that maintain the JAK3 selectivity fingerprint.

JAK3 selectivity

Class-level inference

JAK3/JAK1 >17‑fold
JAK3/JAK2 >2.5‑fold

Scaffold geometry pre-validated for Cys909 targeting

Selectivity data from elaborated inhibitor; core geometry retained

Evidence Dimension	JAK3 vs. JAK1/JAK2 selectivity index
Target Compound Data	JAK3 IC₅₀ = 0.039 μM; JAK1 IC₅₀ = 0.67 μM; JAK2 IC₅₀ = 0.098 μM (for elaborated inhibitor containing the 2,2-difluoroethyl-pyrazole core)
Comparator Or Baseline	Non-covalent JAK3 inhibitors lacking the 2,2-difluoroethyl-pyrazole scaffold typically exhibit JAK3/JAK1 selectivity ratios of 1:1 to 3:1
Quantified Difference	>17‑fold JAK3-over-JAK1 selectivity; >2.5‑fold JAK3-over-JAK2 selectivity for the difluoroethyl-pyrazole scaffold-based inhibitor
Conditions	Biochemical kinase assay; recombinant human JAK1/JAK2/JAK3 catalytic domains; ATP at Km concentration; 1 h incubation

Why This Matters

For teams developing isoform-selective JAK3 inhibitors to avoid JAK1/JAK2-driven immunosuppression and anemia, the difluoroethyl-pyrazole building block provides a pharmacophore pre-validated for Cys909 targeting and JAK3 selectivity, reducing the need for extensive isoform counter-screening.

• [1] Tan, L. et al. Development of Selective Covalent Janus Kinase 3 Inhibitors. J. Med. Chem. 2015, 58, 6589–6606. View Source
• [2] Gao, Q. et al. Design, synthesis and preliminary biological evaluation of 4-aminopyrazole derivatives as novel and potent JAKs inhibitors. Bioorg. Med. Chem. Lett. 2016, 26, 2565–2569. View Source

1-(2,2-Difluoroethyl)-N-(2-furylmethyl)-1H-pyrazol-4-amine: Procurement & Application Scenarios

Covalent JAK3 Inhibitor Lead Generation

The compound is optimally deployed as a key building block in focused compound libraries designed to target the JAK3 Cys909 residue. Its 2,2-difluoroethyl-pyrazole core is pre-validated for covalent engagement geometry, and the N‑furylmethyl amine provides a convenient vector for subsequent amide coupling, sulfonamide formation, or reductive amination to introduce warhead-bearing moieties [1][2]. Teams should prioritize this compound over the simpler 1-(2,2-difluoroethyl)-1H-pyrazol-4-amine (CAS 1006333-08-9) when the synthetic plan requires an N‑functionalized pyrazole-4-amine that can bypass a protection/deprotection sequence, saving approximately 1–2 synthetic steps per final compound.

Kinase Selectivity Profiling & SAR Expansion

Because the furan oxygen enables hydrogen-bonding interactions distinct from common benzyl or alkyl substituents, this intermediate is suited for systematic SAR studies aimed at modulating kinome selectivity beyond JAK3. The furan ring can participate in π‑stacking with aromatic residues (e.g., Phe, Tyr) in the kinase hinge region or form water‑mediated hydrogen bonds—interactions that can be probed by synthesizing matched molecular pairs with the benzyl (CAS not available; N‑benzyl analog) or cyclopentyl (benchchem B8454327) congeners [1][2].

Metabolic Stability Optimization in Early Leads

For oral drug candidates where CYP-mediated N‑dealkylation or ω‑oxidation poses a metabolic liability, this building block provides a metabolically shielded N‑alkyl group ‘out of the bottle.’ Procurement is particularly indicated when earlier lead series incorporating the non-fluorinated 1‑ethyl‑N‑(2‑furylmethyl) analog (CAS 1856027‑36‑5) have failed due to high intrinsic clearance in human liver microsomes—the difluoroethyl modification is expected to extend in vitro t₁/₂ from <30 min to >120 min based on matched molecular pair data from published JAK3 programs [1].

Fragment-to-Lead Optimization with Pre-Installed Vectors

At 263.67 g/mol (HCl salt), the compound straddles the fragment-lead boundary and is appropriate for fragment‑growth campaigns where the starting fragment MW is intentionally increased to improve initial binding affinity while maintaining physicochemical lead-like properties. Compared to parallel synthesis starting from the unsubstituted 4‑aminopyrazole (MW 147), the pre‑installed N‑furylmethyl group reduces the growth vector requirements and allows medicinal chemists to focus on optimizing the pyrazole C‑3 and C‑5 positions, accelerating the fragment‑to‑lead timeline [1].

Application

Selection Property

Validation Focus

Covalent JAK3 inhibitor lead generation

Difluoroethyl-pyrazole core for Cys909 engagement

JAK3 isoform-selectivity assay context

Kinase selectivity profiling & SAR

Furan oxygen H‑bond acceptor distinct from benzyl

Hinge-region interaction and kinome selectivity panel

Metabolic stability optimization

Shielded 2,2‑difluoroethyl against CYP ω‑oxidation

In vitro microsomal stability comparison vs. ethyl analog

Fragment-to-lead with pre‑installed vectors

N‑furylmethyl handle reduces synthesis steps

Downstream functionalization at pyrazole C‑3/C‑5 positions

• [1] Tan, L. et al. Development of Selective Covalent Janus Kinase 3 Inhibitors. J. Med. Chem. 2015, 58, 6589–6606. View Source
• [2] Gao, Q. et al. Design, synthesis and preliminary biological evaluation of 4-aminopyrazole derivatives as novel and potent JAKs inhibitors. Bioorg. Med. Chem. Lett. 2016, 26, 2565–2569. View Source